4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine
Description
4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine is a pyrazole-based compound characterized by a methyl group at the 4-position and a 3,3,3-trifluoropropyl substituent at the 1-position of the pyrazole ring. Its molecular formula is C7H11F3N3, with a molecular weight of 194.18 g/mol. The trifluoropropyl group enhances lipophilicity and metabolic stability, making it a candidate for pharmaceutical and agrochemical applications .
Properties
Molecular Formula |
C7H10F3N3 |
|---|---|
Molecular Weight |
193.17 g/mol |
IUPAC Name |
4-methyl-1-(3,3,3-trifluoropropyl)pyrazol-3-amine |
InChI |
InChI=1S/C7H10F3N3/c1-5-4-13(12-6(5)11)3-2-7(8,9)10/h4H,2-3H2,1H3,(H2,11,12) |
InChI Key |
RXIMDSVWBHSLIX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN(N=C1N)CCC(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine typically involves the reaction of 4-methylpyrazole with 3,3,3-trifluoropropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.
Industrial Production Methods
In an industrial setting, the production of this compound may involve a multi-step process that includes the preparation of intermediate compounds, followed by their subsequent reaction to form the final product. The use of continuous flow reactors and advanced purification techniques ensures high yield and purity of the compound.
Chemical Reactions Analysis
Types of Reactions
4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can lead to the formation of reduced derivatives.
Substitution: The trifluoropropyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride and alkyl halides.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole oxides, while substitution reactions can produce a variety of functionalized pyrazole derivatives.
Scientific Research Applications
4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the development of advanced materials and as a precursor for various industrial chemicals.
Mechanism of Action
The mechanism of action of 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine involves its interaction with specific molecular targets. The trifluoropropyl group enhances the compound’s ability to interact with biological membranes and proteins, potentially leading to various biological effects. The exact pathways and targets are still under investigation, but the compound’s unique structure suggests it may modulate enzyme activity and receptor binding.
Comparison with Similar Compounds
Structural Modifications and Substituent Effects
The following table compares key structural features and properties of 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine with analogous compounds:
Biological Activity
4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine is a fluorinated pyrazole derivative notable for its unique structural features, including a trifluoropropyl group. This compound has garnered interest due to its potential biological activities and applications in medicinal chemistry.
| Property | Value |
|---|---|
| Molecular Formula | C7H10F3N3 |
| Molecular Weight | 193.17 g/mol |
| IUPAC Name | 4-methyl-1-(3,3,3-trifluoropropyl)pyrazol-3-amine |
| InChI | InChI=1S/C7H10F3N3/c1-5-4-13(12-6(5)11)3-2-7(8,9)10/h4H,2-3H2,1H3,(H2,11,12) |
| Canonical SMILES | CC1=CN(N=C1N)CCC(F)(F)F |
Biological Activity
Research indicates that compounds containing pyrazole moieties often exhibit significant biological activities. The specific biological activities of 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine are still being investigated, but preliminary studies suggest potential antimicrobial and anticancer properties.
Anticancer Activity
One study explored the antiproliferative effects of various pyrazole derivatives against cancer cell lines. Although 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine was not the primary focus, the findings from related compounds indicate that structural modifications can lead to enhanced activity against specific cancer types. For instance, derivatives with similar structures showed significant inhibition of Aurora-A kinase activity, which is critical in cancer cell proliferation .
The mechanism of action for 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine likely involves its interaction with biological membranes and proteins. The trifluoropropyl group enhances its ability to modulate enzyme activity and receptor binding. Ongoing research aims to elucidate the specific molecular targets and pathways affected by this compound.
Case Study: Pyrazole Derivatives in Cancer Research
A series of studies evaluated various pyrazole derivatives for their anticancer properties. Notably, compounds structurally related to 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine demonstrated promising results in inhibiting cancer cell growth:
| Compound | Cell Line Tested | IC50 (μM) | Mechanism of Action |
|---|---|---|---|
| Compound 10e | HCT116 | 0.39 ± 0.06 | Aurora-A kinase inhibition |
| Compound 10e | MCF-7 | 0.46 ± 0.04 | Aurora-A kinase inhibition |
These findings highlight the potential for further exploration of related compounds in developing anticancer therapies .
Applications in Medicinal Chemistry
The unique structural characteristics of 4-Methyl-1-(3,3,3-trifluoropropyl)-1H-pyrazol-3-amine make it a valuable candidate for:
Antimicrobial Research: The compound's ability to interact with bacterial membranes suggests potential applications in developing new antibiotics.
Cancer Therapeutics: As indicated by preliminary studies on related compounds, further investigation into its anticancer properties could lead to novel treatment options.
Material Science: Its unique chemical properties may also find applications in developing advanced materials.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
